Cas no 37483-57-1 (8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one)

• Product Name: 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• CAS No: 37483-57-1
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 1483880
• PubChem ID: 4073548
• Update Time: 2025-08-02

8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-5(2H)-one, 8-chloro-3,4-dihydro-
• CS-0308638
• CCG-322946
• EN300-126232
• 8-chloro-3,4-dihydro-2H-1-benzoxepin-5-one
• 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• 37483-57-1
• AKOS005216447
• TQR1051
• 8-chloro-3,4-dihydrobenzo[b]oxepin-5(2H)-one
• Z1362956332
• N12848
• SCHEMBL12431226

• Inchi： 1S/C10H9ClO2/c11-7-3-4-8-9(12)2-1-5-13-10(8)6-7/h3-4,6H,1-2,5H2
• InChI Key： GBEJJWHKEWTRSO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OCCCC2=O

Computed Properties

• Exact Mass: 196.02917
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one

8-Chloro-2,3,4,5-Tetrahydro-1-Benzoxepin-5-One: A Comprehensive Overview

8-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one, also known by its CAS number 37483-57-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxepines, which are bicyclic structures consisting of a benzene ring fused to an epoxide ring. The presence of the chlorine atom at the 8th position introduces unique electronic and steric properties that make this compound particularly intriguing for both academic research and potential therapeutic applications.

The structure of 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one is characterized by a partially saturated epoxide ring system. The tetrahydro designation indicates that four of the six atoms in the epoxide ring are part of a saturated structure. This partial saturation imparts a degree of rigidity to the molecule while maintaining some flexibility in the ring system. The ketone group at the 5th position further contributes to the compound's reactivity and functional versatility.

Recent studies have highlighted the potential of benzoxepine derivatives as scaffolds for drug discovery. For instance, researchers have explored the ability of these compounds to modulate various biological targets, including enzymes involved in inflammation and neurodegenerative diseases. The incorporation of chlorine at the 8th position in this compound has been shown to enhance its binding affinity to certain protein targets, making it a promising candidate for further investigation in medicinal chemistry.

In terms of synthesis, 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one can be prepared through a variety of routes. One common approach involves the cyclization of appropriately substituted diols or alcohols under acidic or basic conditions. The introduction of the chlorine atom can be achieved via electrophilic substitution reactions or through directed metallation strategies. These synthetic methods not only allow for the construction of the core benzoxepine framework but also provide opportunities for further functionalization and structural optimization.

The pharmacological properties of this compound have been studied extensively in recent years. Preclinical studies have demonstrated that benzoxepine derivatives exhibit potent anti-inflammatory and antioxidant activities. These effects are attributed to their ability to inhibit key enzymes such as cyclooxygenase (COX) and nitric oxide synthase (NOS). Furthermore, some derivatives have shown promise as potential neuroprotective agents due to their ability to scavenge reactive oxygen species (ROS) and mitigate oxidative stress.

Beyond its pharmacological applications, 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one has also found utility in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in polymer synthesis and as a building block for advanced materials with tailored mechanical properties. Researchers have explored its incorporation into polymeric networks where it can serve as a crosslinking agent or contribute to enhanced thermal stability.

The study of CAS No. 37483-57-1 has also led to advancements in our understanding of stereochemical effects in organic molecules. The tetrahydro configuration introduces stereogenic centers that can influence both the physical properties and biological activity of the compound. Recent work has focused on resolving these stereoisomers and assessing their individual contributions to pharmacokinetic profiles and therapeutic efficacy.

In conclusion, 8-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one, with its unique structural features and diverse functional groups, represents a valuable compound for both academic research and industrial applications. Its role as a versatile scaffold in drug discovery and materials science underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to remain at the forefront of scientific innovation.